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The following table summarizes the key acceptability findings from a Phase 1, randomized, blinded,

placebo-controlled trial. Participants used the gel rectally for seven consecutive days [1].

Assessment

o UC781 Gel (0.1% and 0.25%) Placebo Gel (HEC)
Criteria
Overall Highly acceptable [1] Highly acceptable, with no significant
Acceptability difference from UC781 gels [1]
Intentional 100% of participants reported high 100% of participants reported high
Future Use intentions to use a gel like the one in  intentions to use a gel like the one in the

the study [1] study [1]

Product Received favorable ratings on color, Received favorable ratings on color, smell,
Attributes smell, and consistency [1] and consistency [1]
Key N/A The placebo gel (HEC) was a clear
Differentiator agueous gel, while the UC781 gels were

off-white to light yellow [1].

Experimental Protocol Overview
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The provided search results detail the methodology for the acceptability study and the larger clinical trial it

was part of.

e Study Design: The acceptability data was collected within a Phase 1, randomized, double-blind,
placebo-controlled trial [2] [3].

¢ Participants: 36 HIV-uninfected adults (26 men and 10 women) with a history of consensual
receptive anal intercourse were randomized into three groups (0.1% UC781 gel, 0.25% UC781 gel, or
a placebo gel) [1] [2].

¢ Intervention: Participants were instructed to use the assigned gel rectally once daily for seven
consecutive days [1].

¢ Acceptability Assessment: Acceptability was evaluated using structured questionnaires and
qualitative in-depth interviews after the one-week product use period. Questionnaires were
administered via a Web-based, Computer Assisted Self-Interview (CASI) system [1].

¢ Blinding: The study was double-blinded, meaning neither the participants nor the investigators knew
which product was being administered. The investigators noted that all three gels were "similar to the
touch," though their viscosities differed [1] [2].

The diagram below illustrates the participant flow and key procedures in this clinical trial.
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Screening & Enrollment
(N=36 HIV-uninfected adults)

Randomization

(1:1:1)

Group 1: 0.1% UC781 Gel Group 2: 0.25% UC781 Gel Group 3: Placebo Gel (HEC)
(n=12) (n=12) (n=12)

7-Day At-Home Gel Use

Post-Use Assessment

Structured Questionnaires In-Depth Interviews
(Web-based CASI) (Qualitative)

Results: High Acceptability

& No Significant Difference
Between Groups

Figure 1: Clinical Trial Workflow for UC781 Gel Acceptability Study

Click to download full resolution via product page

Key Context from the Broader Trial

It is important to interpret the acceptability data within the context of the trial's primary goals:
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¢ Clinical Safety: The overarching trial found that single and 7-day rectal exposure to both
concentrations of UC781 gel were clinically safe. There were no serious adverse events, and
plasma levels of UC781 were not detected, indicating minimal systemic absorption [2] [3].

¢ Formulation Details: The placebo used was hydroxyethyl cellulose (HEC) gel, a clear aqueous
formulation. The active UC781 gels (0.1% and 0.25%) were off-white to light yellow aqueous gels.
The similarity in formulation, aside from the active pharmaceutical ingredient, helps isolate the
perception of the active drug itself in acceptability testing [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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